Cas no 39526-01-7 (propyl 2,4-dioxovalerate)

• Product name: propyl 2,4-dioxovalerate
• CAS No: 39526-01-7
• MF: C₈H₁₂O₄
• MW: 172.17848
• CID: 924659
• PubChem ID: 3016084

propyl 2,4-dioxovalerate Chemical and Physical Properties

Names and Identifiers

• propyl 2,4-dioxovalerate
• propyl 2,4-dioxopentanoate
• EINECS 254-493-4
• 6SP3JAD4EE
• DTXSID80192654
• 39526-01-7
• Pentanoic acid, 2,4-dioxo-, propyl ester
• JTIYNCLFBJDPQN-UHFFFAOYSA-N
• NS00030593

• Inchi： InChI=1S/C8H12O4/c1-3-4-12-8(11)7(10)5-6(2)9/h3-5H2,1-2H3
• InChI Key： JTIYNCLFBJDPQN-UHFFFAOYSA-N
• SMILES： CCCOC(=O)C(=O)CC(=O)C

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44